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Compound of Interest

3,4-Dichlorobenzenesulfony!
Compound Name:
chloride

cat. No.: B1293561

An In-depth Technical Guide to the Safe Handling of 3,4-Dichlorobenzenesulfonyl Chloride

This guide provides a comprehensive overview of the safety, handling, and emergency
procedures for 3,4-Dichlorobenzenesulfonyl chloride. It is intended for researchers,
scientists, and drug development professionals who utilize this reactive chemical intermediate.
The information synthesized herein is grounded in authoritative safety data sheets to ensure
technical accuracy and promote a culture of safety in the laboratory.

Compound Identification and Core Properties

3,4-Dichlorobenzenesulfonyl chloride (CAS No. 98-31-7) is a specialized reagent used in
organic synthesis.[1] Its utility is matched by its significant hazard profile, which necessitates a
thorough understanding of its physicochemical properties to ensure safe handling.
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Property Value Source
CAS Number 98-31-7 [2]
Molecular Formula CeH3Cl302S [2]
Molecular Weight 245.51 g/mol [3]
Appearance Flammable Liquid [2][4]
Boiling Point 253 °C (lit.) [1]
Density 1.572 g/mL at 25 °C (lit.) [1]
Flash Point 57 °C (134.6 °F) - closed cup

Refractive Index n20/D 1.589 (lit.)

Comprehensive Hazard Analysis

This compound is classified as hazardous under the Globally Harmonized System (GHS). The
primary dangers are its flammability and its severe corrosive effects on biological tissues.
GHS Hazard Statements:

e H226: Flammable liquid and vapour.[2]

e H314: Causes severe skin burns and eye damage.[2][4][5]

e H318: Causes serious eye damage.[2]

Signal Word:Danger[2]

The corrosive nature of 3,4-Dichlorobenzenesulfonyl chloride is its most immediate danger.
Upon contact with moisture, such as humidity in the air or water in biological tissues, it can
hydrolyze to form hydrochloric acid and 3,4-dichlorobenzenesulfonic acid, both of which are
highly corrosive. This reaction is the underlying cause of the severe skin burns and eye
damage observed upon contact. Ingestion can cause severe swelling, damage to delicate
tissues, and perforation of the stomach or esophagus.[5][6] Inhalation of its vapors or mists is
extremely destructive to the mucous membranes and upper respiratory tract.[2]
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Risk Mitigation: Engineering Controls and Personal
Protective Equipment (PPE)

A multi-layered approach to safety, beginning with engineering controls and supplemented by
appropriate PPE, is essential for mitigating the risks associated with this chemical.

Engineering Controls

All work with 3,4-Dichlorobenzenesulfonyl chloride must be conducted in a well-ventilated
area, specifically within a certified chemical fume hood, to prevent the accumulation of
flammable and corrosive vapors.[4][7] An eyewash station and safety shower must be readily
accessible and in close proximity to the workstation.[8][9]

Personal Protective Equipment (PPE)

The selection of PPE is critical and must be based on a thorough risk assessment of the
planned procedure.

Caption: PPE Selection Workflow.

Standard Operating Procedures for Safe Handling
and Storage

Adherence to strict protocols is hon-negotiable when working with this substance.

Handling Protocol

» Preparation: Before handling, ensure all required engineering controls are operational and all
necessary PPE is donned correctly.

o Dispensing: Ground and bond containers when transferring material to prevent static
discharge.[4] Use only non-sparking tools.[4]

o Environment: Keep the chemical away from all sources of ignition, including heat, sparks,
and open flames.[2][4]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1293561?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA14576&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/D1544_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1100303&productDescription=35-DICHLROBNZENESULFONYL+CL+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA15615&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA14576&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA14576&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-4-dichlorobenzenesulfonyl-chloride.pdf
https://www.fishersci.com/store/msds?partNumber=AAA14576&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Hygiene: Do not eat, drink, or smoke in the work area. Wash hands thoroughly after
handling, before breaks, and at the end of the workday.[2]

Storage Protocol

» Store in a cool, dry, and well-ventilated place away from incompatible materials.[2][4]

e The compound is moisture-sensitive; it should be stored under an inert gas like argon or
nitrogen.[2][7]

o Keep containers tightly closed and sealed. If a container is opened, it must be carefully
resealed and kept upright to prevent leakage.[2][4]

» Store in a locked cabinet or area accessible only to authorized personnel.[2][4]

Emergency Response Protocols

Immediate and correct action during an emergency can significantly reduce injury and damage.
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Emergency Protocol: Accidental Exposure

Exposure Occurs!

Eye Contact Inhalation

Skin Contact
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for at least 15 minutes. Continue rinsing. g P >
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OR DOCTOR/PHYSICIAN

Click to download full resolution via product page

Caption: Emergency Response Flowchart.

Accidental Release Measures

o Evacuate: Immediately evacuate personnel from the affected area.[2]
e Ventilate & Isolate: Ensure adequate ventilation and remove all sources of ignition.[2][4]

« Contain: Prevent further leakage or spillage if it is safe to do so. Do not allow the chemical to
enter drains.[2][4]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1293561?utm_src=pdf-body-img
https://www.chemicalbook.com/msds/3-4-dichlorobenzenesulfonyl-chloride.pdf
https://www.chemicalbook.com/msds/3-4-dichlorobenzenesulfonyl-chloride.pdf
https://www.fishersci.com/store/msds?partNumber=AAA14576&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-4-dichlorobenzenesulfonyl-chloride.pdf
https://www.fishersci.com/store/msds?partNumber=AAA14576&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Absorb: For small spills, use an inert, non-combustible absorbent material such as sand or
earth. For larger spills, use an electrically protected vacuum cleaner or wet-brushing.[2]

Collect & Dispose: Place the absorbed material into a suitable, labeled container for disposal
according to local regulations.[2][4]

Fire-Fighting Measures

Suitable Extinguishers: Use alcohol-resistant foam, dry chemical powder, or carbon dioxide
for small fires.[2][4]

Ineffective Media: Large amounts of water are ineffective for extinguishing the fire itself but
can be used as a spray to cool unopened containers.[2]

Hazards: Vapors are heavier than air and can accumulate in low areas, potentially forming
explosive mixtures.[2][4] Fire will produce hazardous decomposition products.

Protective Gear: Firefighters must wear a self-contained breathing apparatus (SCBA) and full
protective gear.[2][4]

Stability and Reactivity Profile

Understanding the chemical's reactivity is key to preventing hazardous situations.

Chemical Stability: The product is stable under recommended storage conditions (cool, dry,
inert atmosphere).[2][10]

Conditions to Avoid: Moisture, heat, flames, and sparks are the primary conditions to avoid.
[2][10]

Incompatible Materials: Reacts with strong oxidizing agents and strong bases.[2][4][10]
Contact with water should be avoided due to hydrolysis.

Hazardous Decomposition Products: When involved in a fire, it will decompose to form toxic
and corrosive gases, including carbon oxides (CO, COz), sulfur oxides, and hydrogen
chloride gas.[2][4][10]
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Waste Disposal and Transportation
Waste Disposal

This material and its container must be disposed of as hazardous waste.[10] All disposal
practices must be in accordance with local, regional, and national regulations. It is
recommended to use a licensed professional waste disposal service.[2] The preferred method
IS incineration in a chemical incinerator equipped with an afterburner and scrubber.[2]

Transportation

3,4-Dichlorobenzenesulfonyl chloride is classified as a dangerous good for transport.[3]

UN Number: 2920[2][4]

Proper Shipping Name: CORROSIVE LIQUID, FLAMMABLE, N.O.S. (3,4-
Dichlorobenzenesulphonyl chloride)[2]

Transport Hazard Class: Class 8 (Corrosive) with a subsidiary risk of Class 3 (Flammable)[2]

Packing Group: 11[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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